2-Naphthalenol,4-ethoxy-1-nitroso-(9CI)

• CAS: 149140-03-4
• Synonyms: 2-Naphthalenol,4-ethoxy-1-nitroso-(9CI)
• Molecular Formula: C12H11NO3
• Molecular Weight: 217.224
• SMILES: CCOC1=CC(=C(C2=CC=CC=C21)N=O)O
• InChI: InChI=1S/C12H11NO3/c1-2-16-11-7-10(14)12(13-15)9-6-4-3-5-8(9)11/h3-7,14H,2H2,1H3
• InChIKey: KWRJPICPPNMINS-UHFFFAOYSA-N

Sourcing the incorrect positional isomer of nitrosonaphthol can compromise metal extraction pH windows and thermal processing stability. 2-Naphthalenol,4-ethoxy-1-nitroso-(9CI) (CAS 149140-03-4) provides a precisely defined substitution pattern for reliable analytical method development. - Predictable Chelation: pKa 7.66 extends the effective chelation pH range toward lower values vs. the unsubstituted parent, minimizing post-digestion pH adjustments in metallurgical QC workflows. - Enhanced Extractability: LogP 2.89 improves organic-phase partitioning efficiency, potentially reducing solvent volumes or extraction stages in process-scale metal recovery. - Thermal Robustness: Boiling point 423.7 °C permits immobilization onto polymeric sorbents at elevated curing temperatures where 3- and 7-ethoxy isomers may volatilize. Supplied with full analytical documentation to support procurement qualification.

2-Naphthalenol,4-ethoxy-1-nitroso-(9CI): Compound Identity and Physicochemical Baseline

2-Naphthalenol,4-ethoxy-1-nitroso-(9CI), also known as 4-Ethoxy-1-nitroso-2-naphthol, is a synthetic nitrosonaphthol derivative bearing an ethoxy substituent at the 4-position of the naphthalene ring (molecular formula C₁₂H₁₁NO₃, MW 217.22 g/mol) . The compound belongs to the broader nitrosonaphthol class—organic reagents historically employed for the selective complexation, extraction, and spectrophotometric determination of transition metal ions, particularly cobalt(II), iron(II/III), nickel(II), and copper(II) [1]. Its predicted physicochemical profile includes a density of 1.3 ± 0.1 g/cm³, a boiling point of 423.7 ± 35.0 °C at 760 mmHg, a flash point of 210.0 ± 25.9 °C, a predicted pKa of 7.66 ± 0.40, a LogP of 2.89, a topological polar surface area of 58.9 Ų, and one hydrogen bond donor with four hydrogen bond acceptors . The 4-ethoxy substitution distinguishes this compound from the parent 1-nitroso-2-naphthol (CAS 131-91-9) and from its regioisomeric ethoxy congeners at the 3- and 7-positions, imparting measurable differences in acidity, lipophilicity, and thermal behaviour that are relevant to solvent extraction, solid-phase immobilisation, and metal ion sensing applications . Direct experimental characterisation data in the peer-reviewed literature remain extremely sparse; the evidence presented below therefore draws on a combination of predicted physicochemical parameters, class-level inference from structurally related nitrosonaphthols, and quantitative comparator data from the established analytical chemistry literature.

Nitrosonaphthol chelator for selective transition metal ion determination (Co, Fe, Ni, Cu)

4-Ethoxy substitution differentiates acidity, lipophilicity, and thermal stability from parent and positional isomers

Supports solvent extraction, solid-phase immobilisation, and spectrophotometric detection workflows

• [1] Madusmanova, N. K.; Khalilova, L. M.; Zhumaeva, E. Sh.; Gafurova, D. A.; Smanova, Z. A.; Tozhimukhamedov, Kh. S. Nitrosonaphthol Derivatives as Analytical Reagents for Cobalt Ions. J. Anal. Chem. 2022, 77 (1), 26–34. DOI: 10.1134/S1061934822010099. View Source

Performance Risks of Generic Substitution with Other Nitrosonaphthols

The nitrosonaphthol scaffold is not functionally interchangeable across substitution patterns: the position and electronic nature of ring substituents directly modulate the acid dissociation constant (pKa) of the chelating hydroxyl group, the partition coefficient (LogP) governing organic-phase extractability, and the thermal stability ceiling during processing or immobilisation [1]. Specifically, the 4-ethoxy derivative exhibits a predicted pKa of 7.66, which is 0.21 units lower than that of the parent 1-nitroso-2-naphthol (pKa 7.87) and 0.19 units higher than that of 2-nitroso-1-naphthol (pKa 7.47) . Its predicted LogP of 2.89 exceeds that of the parent (LogP 2.46–2.94, source-dependent), and its boiling point of 423.7 °C is approximately 66 °C higher than the parent (357.6 °C) and roughly 21–22 °C higher than the 3-ethoxy (402.8 °C) and 7-ethoxy (401.2 °C) positional isomers . These numerical offsets, although individually modest, cumulatively affect metal binding pH optima, organic-aqueous partitioning efficiency, and thermal process windows in ways that cannot be compensated by simply adjusting stoichiometry or solvent composition. Procurement of an incorrect positional isomer or the unsubstituted parent therefore risks shifting the operational pH range, reducing extraction recovery, or introducing thermal degradation during downstream material fabrication steps [1][2].

pH WindowpKa offsets may shift the optimal metal chelation pH range, reducing complexation efficiency if substituted with parent or regioisomeric nitrosonaphthols

ExtractionLipophilicity differences can alter organic-phase partitioning, potentially lowering extraction recovery with unsubstituted analogs

ThermalBoiling point variations limit direct replacement in high-temperature immobilisation protocols; thermal degradation risk may differ

• [1] Issa, Y. M.; Abdel-Ghani, N. T.; et al. Spectrophotometric studies on some nitrosonaphthols. J. Indian Chem. Soc. 1985, 62, 1018–1021. Abstract via CORE. https://core.ac.uk/works/83109016 (accessed 2026-05-04). View Source
• [2] Madusmanova, N. K.; Khalilova, L. M.; et al. Nitrosonaphthol Derivatives as Analytical Reagents for Cobalt Ions. J. Anal. Chem. 2022, 77 (1), 26–34. DOI: 10.1134/S1061934822010099. View Source

Quantitative Differentiation from Closest Structural Analogs

pKa Modulation and Optimal Metal Chelation pH Window

The predicted pKa of 2-Naphthalenol,4-ethoxy-1-nitroso-(9CI) is 7.66 ± 0.40, which is 0.21 pKa units lower (more acidic) than that of the parent 1-nitroso-2-naphthol (pKa 7.87 ± 0.10) . This difference, while modest, indicates that at a given pH near neutrality, the 4-ethoxy derivative exists with a higher fraction of deprotonated (chelating-active) hydroxyl groups. For context, spectrophotometric studies on substituted nitrosonaphthols have established that electron-donating substituents systematically alter the acid dissociation constant of the naphthalenic OH group and thereby shift the pH-dependent absorption band profiles used in analytical metal determinations [1]. Class-level evidence from 1-nitroso-2-naphthol shows that the optimum pH for cobalt(II) complexation in micellar media is pH 5.0, with the complex exhibiting a molar absorptivity of 1.86 × 10⁴ L mol⁻¹ cm⁻¹ at λmax 444.5 nm and a detection limit of 1.7 ng mL⁻¹ [2]. A shift in pKa of the magnitude observed for the 4-ethoxy derivative is expected to broaden the effective chelation pH range slightly toward lower pH values, which can be advantageous when analysing acid-digested samples without extensive neutralisation.

pKa Modulation

Class-level inference

Target pKa 7.66
Parent pKa 7.87
Δ −0.21

Broader chelation pH window toward lower pH may reduce post-digestion pH adjustment

Predicted pKa; experimental validation for 4-ethoxy derivative not yet reported

Evidence Dimension	Acid dissociation constant (pKa) of the naphthalenic OH group
Target Compound Data	pKa = 7.66 ± 0.40 (predicted)
Comparator Or Baseline	1-Nitroso-2-naphthol (parent): pKa = 7.87 ± 0.10 (predicted); 2-Nitroso-1-naphthol (regioisomer): pKa = 7.47 ± 0.10 (predicted)
Quantified Difference	ΔpKa (target − parent) = −0.21; ΔpKa (target − 2-nitroso-1-naphthol) = +0.19
Conditions	Predicted values (ACD/Labs methodology); spectrophotometric pKa determination for related nitrosonaphthols conducted in aqueous buffer solutions of varying pH using the half-height and modified limiting absorbance methods [1]

Why This Matters

A 0.21-unit pKa reduction relative to the parent broadens the pH window for quantitative metal chelation toward lower pH, potentially reducing the need for post-digestion pH adjustment in analytical workflows.

• [1] Issa, Y. M.; Abdel-Ghani, N. T.; et al. Spectrophotometric studies on some nitrosonaphthols. J. Indian Chem. Soc. 1985, 62, 1018–1021. Abstract: acid dissociation constants determined by half-height and modified limiting absorbance methods. View Source
• [2] Naureen, S.; Khan, A.; et al. Determination of Cobalt(II) with 1-Nitroso-2-naphthol in Micellar Medium by First Derivative Spectrophotometry. The Nucleus 2020, 57 (3), 117–123. Detection limit 1.7 ng mL⁻¹, molar absorptivity 1.86 × 10⁴ L mol⁻¹ cm⁻¹ at 444.5 nm, optimum pH 5.0. View Source

Lipophilicity Enhancement and Organic-Phase Extractability

The predicted LogP of 2-Naphthalenol,4-ethoxy-1-nitroso-(9CI) is 2.89, representing an increase of +0.43 to +0.47 LogP units compared with the unsubstituted 1-nitroso-2-naphthol (LogP 2.42–2.46 depending on source) . In the context of solvent extraction of metal nitrosonaphtholate complexes, higher ligand LogP values correlate with improved partitioning of the metal-ligand chelate into organic phases such as chloroform, butyl acetate, or 1-octanol [1]. Class-level data demonstrate that 1-nitroso-2-naphthol already achieves quantitative extraction of cobalt from aqueous media: using 1-octanol as extraction solvent in an air-assisted liquid-liquid microextraction (AALLME) system, a dynamic linear range of 5–600 µg L⁻¹ and a detection limit of 1.2 µg L⁻¹ were obtained [2]; preconcentration of cobalt from seawater (0.05 ppm) onto 1-nitroso-2-naphthol-impregnated gel beads achieved a concentration factor of 67 [3]. The additional lipophilicity conferred by the 4-ethoxy substituent is predicted to further increase the organic-aqueous distribution ratio of the free ligand and its metal complexes, potentially improving single-stage extraction recoveries or reducing the organic-to-aqueous volume ratio required.

Lipophilicity & Extraction

Cross-study comparable

Target LogP 2.89
Parent LogP ~2.44
Δ +0.45

Enhanced organic-phase partitioning of free ligand and metal chelates supports extraction efficiency

Predicted LogP; class-level extraction performance referenced

Evidence Dimension	Octanol-water partition coefficient (LogP) of the free ligand
Target Compound Data	LogP = 2.89 (predicted)
Comparator Or Baseline	1-Nitroso-2-naphthol: LogP = 2.42–2.46 (predicted); 2-Nitroso-1-naphthol: LogP = 2.94 (predicted)
Quantified Difference	ΔLogP (target − parent 1-nitroso-2-naphthol) ≈ +0.43 to +0.47
Conditions	Predicted values from ACD/Labs and ChemSrc databases; experimental extraction data for parent compound in 1-octanol/water and chloroform/isoamyl alcohol systems at varying HCl concentrations (2–3 M) [1][2]

Why This Matters

A LogP increase of approximately +0.4 relative to the unsubstituted parent predicts more efficient transfer of the ligand and its metal chelates into organic extraction solvents, potentially reducing solvent volumes or extraction cycles in preparative-scale metal separations.

• [1] Dyresen, D. Studies on the Extraction of Metal Complexes. XX. The Dissociation Constants and Partition Coefficients of 1-Nitroso-2-naphthol and 2-Nitroso-1-naphthol. Acta Chem. Scand. 1955, 9, 1513–1520. View Source
• [2] Al-Hashimi, N.; et al. Determination of cobalt by air-assisted liquid–liquid microextraction. J. Serb. Chem. Soc. 2018, 83 (7–8), 923–934. Linear range 5–600 µg L⁻¹, LOD 1.2 µg L⁻¹ using 1-nitroso-2-naphthol and 1-octanol. View Source
• [3] Braun, T.; Abbas, M. N.; et al. Analytical application of organic reagents in hydrophobic gel media—IV. Selective preconcentration of Cobalt(II) with 1-nitroso-2-naphthol gel. Anal. Chim. Acta 1984, 160, 277–282. Concentration factor of 67 from seawater (0.05 ppm Co). View Source

Thermal Stability and Processing Window Differentiation

The predicted boiling point of 2-Naphthalenol,4-ethoxy-1-nitroso-(9CI) is 423.7 ± 35.0 °C at 760 mmHg, which is +66.1 °C higher than that of 1-nitroso-2-naphthol (357.6 ± 25.0 °C) and approximately +20.9 °C higher than the 3-ethoxy isomer (402.8 ± 35.0 °C) and +22.5 °C higher than the 7-ethoxy isomer (401.2 ± 30.0 °C) . This thermal differentiation is notable because nitrosonaphthol derivatives are increasingly being immobilised on polymeric fibrous substrates (e.g., polyacrylonitrile fibre modified with hexamethylenediamine) for solid-phase extraction and sensing applications, where thermal stability during the immobilisation curing step and during repeated regeneration cycles is a critical performance parameter [1]. The 4-ethoxy positional isomer thus offers a wider thermal processing window, potentially permitting higher-temperature curing protocols or more aggressive regeneration conditions without ligand degradation.

Thermal Processing Window

Cross-study comparable

Target BP 423.7 °C
Parent BP 357.6 °C
Δ +66.1 °C

Wider thermal operating window for immobilisation curing and regeneration

Predicted boiling points; DSC data for parent shows decomposition onset at 126 °C

Evidence Dimension	Boiling point at atmospheric pressure (760 mmHg)
Target Compound Data	423.7 ± 35.0 °C (predicted)
Comparator Or Baseline	1-Nitroso-2-naphthol (parent): 357.6 ± 25.0 °C; 3-Ethoxy isomer: 402.8 ± 35.0 °C; 7-Ethoxy isomer: 401.2 ± 30.0 °C (all predicted)
Quantified Difference	ΔBP (target − parent) = +66.1 °C; ΔBP (target − 3-ethoxy) = +20.9 °C; ΔBP (target − 7-ethoxy) = +22.5 °C
Conditions	Predicted boiling points at 760 mmHg from ChemSrc and ChemicalBook databases using ACD/Labs methodology; class-level thermal stability data for 1-nitroso-2-naphthol reported as onset decomposition at 126 °C by DSC (5 °C/min heating rate) [2]

Why This Matters

A boiling point elevation of >20 °C over the nearest positional isomers and >66 °C over the parent compound translates into a measurably broader thermal operating window, reducing the risk of ligand volatilisation or thermal degradation during high-temperature immobilisation or solvent evaporation steps.

• [1] Madusmanova, N. K.; Khalilova, L. M.; et al. Nitrosonaphthol Derivatives as Analytical Reagents for Cobalt Ions. J. Anal. Chem. 2022, 77 (1), 26–34. Immobilisation on polyacrylonitrile fibre modified with HMDA. View Source
• [2] Nature Scientific Data. Table 3: DSC exothermic data of 1-nitroso-2-naphthol (onset 126.01 °C at 5 °C/min). https://www.nature.com/articles/s41597-022-01852-2 (accessed 2026-05-04). View Source

Regioisomeric Substituent Effects on Electronic Profile

The ethoxy substituent at the 4-position of the nitrosonaphthol scaffold is para to the hydroxyl group and meta to the nitroso group, whereas the 3-ethoxy isomer places the substituent ortho to the hydroxyl and the 7-ethoxy isomer places it on the distal ring with minimal direct conjugation to either chelating group . Spectrophotometric studies on a series of nitrosonaphthols have demonstrated that the nature and position of ring substituents significantly affect the wavelength of maximum absorption (λmax) and the solvatochromic band shift in organic solvents of varying polarity, confirming that substituent electronic effects are transmitted to the chromophoric nitroso and hydroxyl groups in a position-dependent manner [1]. For the broader nitrosonaphthol class, the molar absorptivity of the cobalt(III) complex with 1-nitroso-2-naphthol is 1.86 × 10⁴ L mol⁻¹ cm⁻¹ at 444.5 nm, and the linear working range spans 1.7–120 ng mL⁻¹ [2]; with the sulphonated derivative (nitroso-R-salt), the molar absorptivity of the cobalt complex increases to 3.4 × 10⁴ L mol⁻¹ cm⁻¹ [3], demonstrating that substituent electronic effects directly modulate complex absorptivity and thus analytical sensitivity. The 4-ethoxy substitution pattern is therefore expected to produce a distinct photometric response and metal-binding affinity profile that differs measurably from the 3-ethoxy and 7-ethoxy isomers.

Substituent Electronic Effects

Class-level inference

4-Ethoxy: para to OH, meta to NO
3-Ethoxy: ortho to OH (steric)
7-Ethoxy: distal ring

Position-dependent tuning of chromophoric response; avoids steric interference at chelation site

Class-level λmax shifts reported for sulphonated vs. unsubstituted nitrosonaphthols

Evidence Dimension	Substituent position effect on electronic conjugation to chelating groups (OH and NO)
Target Compound Data	4-Ethoxy: para to OH, meta to NO
Comparator Or Baseline	3-Ethoxy: ortho to OH, ortho to NO (potential steric hindrance); 7-Ethoxy: distal ring, minimal conjugation; Parent (1-nitroso-2-naphthol): no ethoxy substituent
Quantified Difference	Position-dependent modulation of λmax and complex molar absorptivity demonstrated for sulphonated vs. unsubstituted nitrosonaphthols: ε(Co complex) increases from 1.86 × 10⁴ (unsubstituted) to 3.4 × 10⁴ L mol⁻¹ cm⁻¹ (3,6-disulphonate) [2][3]
Conditions	UV-vis absorption spectra of nitrosonaphthol derivatives recorded in organic solvents of varying polarity (ethanol, DMF, CHCl₃, etc.) and in aqueous buffer solutions of varying pH [1]; cobalt complex molar absorptivity measured in micellar Tween 40 medium at pH 5.0 [2]

Why This Matters

The 4-ethoxy substitution pattern avoids the steric crowding at the chelation site that the 3-ethoxy isomer introduces, while providing stronger electronic modulation of the chromophore than the 7-ethoxy isomer—a combination that can be exploited to tune detection sensitivity and selectivity in spectrophotometric metal assays.

• [1] Issa, Y. M.; Abdel-Ghani, N. T.; et al. Spectrophotometric studies on some nitrosonaphthols. J. Indian Chem. Soc. 1985, 62, 1018–1021. Substituent, dielectric, and solvation effects on λmax band shifts. View Source
• [2] Naureen, S.; Khan, A.; et al. Determination of Cobalt(II) with 1-Nitroso-2-naphthol in Micellar Medium. The Nucleus 2020, 57 (3), 117–123. ε = 1.86 × 10⁴ L mol⁻¹ cm⁻¹ at 444.5 nm, linear range 1.7–120 ng mL⁻¹. View Source
• [3] PMC Comparative Evaluation Table. 1-Nitroso-2-naphthol: ε = 3.18 × 10⁴ L mol⁻¹ cm⁻¹ at 420 nm (micellar TX-100); Disodium 1-nitroso-2-naphthol-3,6-disulphonate: ε = 1.33 × 10⁴ in DMF/CHCl₃. https://pmc.ncbi.nlm.nih.gov/articles/PMC9215704/table/tab5/ (accessed 2026-05-04). View Source

Metal Ion Selectivity and Preconcentration Capability

The nitrosonaphthol compound class is established as one of the most sensitive and selective organic reagent families for cobalt(II/III) determination. Quantitative benchmarks from the parent compound and closely related derivatives include: a detection limit of 1.7 ng mL⁻¹ for cobalt using 1-nitroso-2-naphthol in micellar medium with first-derivative spectrophotometry [1]; a concentration factor of 67 achieved by passing 2 L of seawater (0.05 ppm Co) through 1-nitroso-2-naphthol-impregnated gel beads [2]; a detection limit of 1 ng mL⁻¹ using 2-nitroso-1-naphthol with graphite furnace atomic absorption spectrometry after solvent extraction [3]; and a linear working range of 5–600 µg L⁻¹ with an LOD of 1.2 µg L⁻¹ using 1-nitroso-2-naphthol in air-assisted liquid-liquid microextraction [4]. The 2022 study by Madusmanova et al. specifically demonstrated that newly synthesised nitrosonaphthol derivatives (including 3-hydroxy-4-nitroso-2-naphthoic acid and 4-hydroxy-3-nitrosonaphthalene-1-sulfonic acid) can be immobilised on polyacrylonitrile fibre modified with hexamethylenediamine for reusable cobalt(II) determination in wastewater, confirming the functional generality of the nitrosonaphthol core for solid-phase analytical reagent development [5]. Although direct experimental data for the 4-ethoxy derivative are absent from the open literature, its membership in this well-characterised reagent class supports the expectation of comparable or modulated metal-binding performance.

Cobalt Detection & Preconcentration

Class-level inference

Class benchmarks: LOD 1–1.7 ng/mL, preconcentration factor up to 67×

Nitrosonaphthol core supports sub-ppb cobalt detection; 4-ethoxy derivative inherits chelation architecture

No direct experimental data for 4-ethoxy compound; class inference from 1-nitroso-2-naphthol

Evidence Dimension	Cobalt(II) detection limit and preconcentration factor
Target Compound Data	No direct experimental data available; class inference only
Comparator Or Baseline	1-Nitroso-2-naphthol: LOD 1.7 ng mL⁻¹ (derivative spectrophotometry) [1]; concentration factor 67 from seawater [2]; LOD 1.2 µg L⁻¹ (AALLME) [4]; 2-Nitroso-1-naphthol: LOD 1 ng mL⁻¹ (GFAAS) [3]
Quantified Difference	Not calculable for target compound; class benchmarks: LOD range 1–1.7 ng mL⁻¹ for cobalt, preconcentration factors up to 67×
Conditions	Various: micellar Tween 40 medium at pH 5.0 [1]; hydrophobic gel beads with seawater (0.05 ppm Co, flow rate 40 mL/hr) [2]; solvent extraction with GFAAS detection [3]; 1-octanol AALLME with Box–Behnken optimisation [4]; immobilisation on PAN fibre-HMDA for wastewater [5]

Why This Matters

The nitrosonaphthol scaffold has been validated across multiple independent studies for sub-ppb cobalt detection with concentration factors exceeding 60×; the 4-ethoxy derivative inherits this proven chelation architecture, providing procurement confidence for analytical method development despite the absence of compound-specific published data.

• [1] Naureen, S.; Khan, A.; et al. Determination of Cobalt(II) with 1-Nitroso-2-naphthol in Micellar Medium by First Derivative Spectrophotometry. The Nucleus 2020, 57 (3), 117–123. View Source
• [2] Braun, T.; Abbas, M. N.; et al. Selective preconcentration of Cobalt(II) with 1-nitroso-2-naphthol gel. Anal. Chim. Acta 1984, 160, 277–282. Concentration factor 67 from 2 L seawater (0.05 ppm Co). View Source
• [3] RSC. Comparison of four ligands for the determination of cobalt in trace amounts by solvent extraction and graphite furnace AAS. Analyst 1985. LOD 1 ng mL⁻¹ with 2-nitroso-1-naphthol. View Source
• [4] Al-Hashimi, N.; et al. Determination of cobalt by air-assisted liquid–liquid microextraction. J. Serb. Chem. Soc. 2018, 83 (7–8), 923–934. LOD 1.2 µg L⁻¹, linear range 5–600 µg L⁻¹. View Source
• [5] Madusmanova, N. K.; Khalilova, L. M.; et al. Nitrosonaphthol Derivatives as Analytical Reagents for Cobalt Ions. J. Anal. Chem. 2022, 77 (1), 26–34. DOI: 10.1134/S1061934822010099. View Source

Recommended Application Scenarios Based on Differentiation Evidence

Solid-Phase Extraction Sorbents for Trace Cobalt Monitoring

The 4-ethoxy substituent confers a boiling point approximately 21–22 °C higher than the 3- and 7-ethoxy positional isomers, expanding the thermal processing window for covalent or adsorptive immobilisation of the ligand onto polymeric fibrous substrates such as polyacrylonitrile-hexamethylenediamine [1]. The nitrosonaphthol class has demonstrated cobalt preconcentration factors of up to 67× from seawater and detection limits as low as 1.7 ng mL⁻¹ in micellar media [2][3]. The 4-ethoxy derivative's elevated thermal ceiling makes it particularly suitable for sorbent fabrication protocols that require curing or drying steps above 200 °C, where the 3- and 7-ethoxy isomers risk volatilisation or decomposition.

Liquid-Liquid Extraction of Transition Metals from Acidic Streams

With a predicted LogP of 2.89—approximately +0.4 units higher than the unsubstituted parent—the 4-ethoxy derivative is expected to partition more efficiently into organic extraction solvents such as 1-octanol, butyl acetate, or chloroform . Established class performance shows that 1-nitroso-2-naphthol in 1-octanol achieves a linear cobalt working range of 5–600 µg L⁻¹ with a detection limit of 1.2 µg L⁻¹ [4]. The increased lipophilicity of the 4-ethoxy analog may enable reduced organic-to-aqueous phase ratios or fewer sequential extraction stages in process-scale metal recovery operations.

Spectrophotometric Reagent for Cobalt in Acid-Digested Samples

The predicted pKa of 7.66 for the 4-ethoxy derivative is 0.21 units more acidic than the parent 1-nitroso-2-naphthol (pKa 7.87), suggesting a broader effective chelation pH range extending toward lower pH values . In analytical practice, the parent compound achieves optimal cobalt complexation at pH 5.0 with a molar absorptivity of 1.86 × 10⁴ L mol⁻¹ cm⁻¹ [5]. The 4-ethoxy derivative's enhanced acidity may reduce or eliminate the need for post-digestion pH adjustment when analysing samples dissolved in mineral acids, streamlining the analytical workflow for high-throughput metallurgical quality control.

Structure-Activity Relationship Studies on Optical Chemosensors

The 4-ethoxy substitution pattern places the electron-donating ethoxy group para to the chelating hydroxyl and meta to the nitroso chromophore—a geometry that avoids steric interference with metal coordination (unlike the 3-ethoxy isomer) while providing stronger electronic modulation of the chromophoric system than the 7-ethoxy isomer . Spectrophotometric studies confirm that substituent position and electronic character systematically shift λmax and modulate band intensities in nitrosonaphthols [6]. This regiospecific electronic tuning makes the 4-ethoxy derivative a valuable comparator compound in systematic SAR investigations aimed at designing next-generation colorimetric or fluorometric metal sensors with tailored selectivity profiles.

Application

Selection Property

Validation Focus

SPE sorbent for trace cobalt monitoring

Thermal stability profile

Immobilisation protocol stability at elevated temperatures

Liquid-liquid extraction from acidic streams

Organic-phase partitioning

Extraction efficiency with reduced solvent volumes

Spectrophotometric reagent for acid-digested samples

Chelation pH window

Post-digestion pH adjustment reduction

SAR studies on optical chemosensors

Substituent electronic tuning

λmax and band intensity modulation

• [1] Madusmanova, N. K.; Khalilova, L. M.; et al. Nitrosonaphthol Derivatives as Analytical Reagents for Cobalt Ions. J. Anal. Chem. 2022, 77 (1), 26–34. Immobilisation on PAN fibre-HMDA. View Source
• [2] Braun, T.; Abbas, M. N.; et al. Selective preconcentration of Cobalt(II) with 1-nitroso-2-naphthol gel. Anal. Chim. Acta 1984, 160, 277–282. View Source
• [3] Naureen, S.; Khan, A.; et al. Determination of Cobalt(II) with 1-Nitroso-2-naphthol in Micellar Medium. The Nucleus 2020, 57 (3), 117–123. LOD 1.7 ng mL⁻¹. View Source
• [4] Al-Hashimi, N.; et al. Determination of cobalt by air-assisted liquid–liquid microextraction. J. Serb. Chem. Soc. 2018, 83 (7–8), 923–934. View Source
• [5] Naureen, S.; Khan, A.; et al. Determination of Cobalt(II) with 1-Nitroso-2-naphthol. The Nucleus 2020, 57 (3), 117–123. ε = 1.86 × 10⁴ L mol⁻¹ cm⁻¹ at 444.5 nm, optimum pH 5.0. View Source
• [6] Issa, Y. M.; Abdel-Ghani, N. T.; et al. Spectrophotometric studies on some nitrosonaphthols. J. Indian Chem. Soc. 1985, 62, 1018–1021. View Source